1-(4-fluorobenzyl)-N-(4-isopropylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-2-oxo-N-(4-propan-2-ylphenyl)-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C25H22FN3O2/c1-16(2)18-7-11-21(12-8-18)28-24(30)22-14-19-4-3-13-27-23(19)29(25(22)31)15-17-5-9-20(26)10-6-17/h3-14,16H,15H2,1-2H3,(H,28,30)
• InChI Key: ZSEAXAWWJCHJJG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C25H22FN3O2
• Molecular Weight: 415.5 g/mol
• CAS No.: 946252-03-5

Description

1-(4-fluorobenzyl)-N-(4-isopropylphenyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C25H22FN3O2 and its molecular weight is 415.468. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Activity

Research has been conducted on the synthesis and antibacterial activity of related naphthyridine derivatives, demonstrating their potential as antibacterial agents. The study involved the preparation of compounds with amino- and/or hydroxy-substituted cyclic amino groups, revealing that certain derivatives exhibit significant antibacterial activity and are considered worthy of further biological study. This suggests a possible application of the chemical structure for developing new antibacterial agents [Egawa et al., 1984].

Cytotoxic Activity and Cancer Research

Another avenue of research involves the investigation of carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones, where potent cytotoxicity against murine P388 leukemia and Lewis lung carcinoma was observed. This indicates the compound's potential use in cancer therapy, specifically in the development of chemotherapeutic agents capable of inhibiting tumor growth or proliferation [Deady et al., 2005].

Polymer Synthesis and Material Science

In the field of material science, research on the synthesis of mono- and difluoronaphthoic acids sheds light on the utility of aryl carboxamides in creating biologically active compounds and materials with potential applications in various industries. The study describes viable syntheses for mono- and difluorinated naphthoic acids, contributing to the advancement of material science and engineering by providing new methods for creating high-performance materials [Tagat et al., 2002].

Anti-Inflammatory and Anticancer Potential

A naphthyridine derivative has been explored for its in vitro anticancer and anti-inflammatory properties. The research found that certain derivatives not only demonstrated high cytotoxicity against cancer cell lines but also inhibited the secretion of pro-inflammatory cytokines. This dual activity highlights the compound's potential application in the development of new therapeutic agents with both anticancer and anti-inflammatory effects [Madaan et al., 2013].